Cas no 43071-19-8 (2-(Dimethylaminomethyl)-pyridine)

• Product Name: 2-(Dimethylaminomethyl)-pyridine
• CAS No: 43071-19-8
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 55657
• PubChem ID: 252482
• Update Time: 2025-05-22

2-(Dimethylaminomethyl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylaminomethyl)pyridine
• 2-[(Dimethylamino)methyl]pyridine
• N,N-Dimethyl-2-pyridinemethanamine
• N,N-dimethyl-1-pyridin-2-yl-methanamine
• 2-picolyldimethylamine
• 2-PyridineMethanaMine,N,N-diMethyl
• NSC 74465
• NSC74465
• dimethyl[(pyridin-2-yl)methyl]amine
• N,N-Dimethyl (pyridin-2-ylmethyl)amine
• AKOS006242609
• NSC-74465
• N,N-Dimethyl-1-(pyridin-2-yl)methanamine
• HRUBXJBPLLZTAN-UHFFFAOYSA-N
• 2-(DIMETHYLAMINOMETHYL)-PYRIDINE
• SCHEMBL210394
• MFCD03938938
• CHEMBL2286831
• 2-dimethylaminomethyl-pyridine
• 43071-19-8
• N,N-dimethyl-1-pyridin-2-ylmethanamine
• DTXSID80962879
• N,N-dimethyl(2-pyridinyl)methanamine
• EN300-1301322
• CS-0233018
• 2-(Dimethylaminomethyl)-pyridine

• Inchi： 1S/C8H12N2/c1-10(2)7-8-5-3-4-6-9-8/h3-6H,7H2,1-2H3
• InChI Key： HRUBXJBPLLZTAN-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• PSA: 16.13000
• LogP: 1.14320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on 2-(Dimethylaminomethyl)-pyridine

2-(Dimethylaminomethyl)-pyridine: A Comprehensive Overview

2-(Dimethylaminomethyl)-pyridine, also known by its CAS number CAS No. 43071-19-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, which belongs to the pyridine family, has garnered attention due to its unique chemical properties and potential for use in advanced materials, pharmaceuticals, and catalysis. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to 2-(Dimethylaminomethyl)-pyridine.

The molecular structure of 2-(Dimethylaminomethyl)-pyridine consists of a pyridine ring with a dimethylaminomethyl group attached at the second position. This substitution pattern imparts distinctive electronic and steric properties to the molecule. The presence of the dimethylamino group introduces electron-donating effects, which can influence the reactivity of the compound in various chemical reactions. Recent studies have highlighted the importance of such substituents in tuning the electronic properties of pyridine derivatives for specific applications.

The synthesis of 2-(Dimethylaminomethyl)-pyridine typically involves nucleophilic substitution or coupling reactions. One common approach is the alkylation of pyridine with a dimethylaminomethylation agent, followed by purification steps to obtain the pure product. Researchers have explored alternative synthetic routes to enhance yield and reduce costs, including the use of microwave-assisted synthesis and catalytic systems. These advancements have made the production of 2-(Dimethylaminomethyl)-pyridine more efficient and scalable for industrial applications.

2-(Dimethylaminomethyl)-pyridine has found applications in diverse areas due to its unique properties. In materials science, it has been used as a precursor for synthesizing conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it valuable in catalysis, particularly in asymmetric catalysis and organocatalysis. Recent research has demonstrated its potential as a ligand in transition metal catalysts for olefin polymerization and hydrogenation reactions.

In the pharmaceutical industry, 2-(Dimethylaminomethyl)-pyridine serves as an intermediate in drug synthesis. Its role as a building block for bioactive molecules has been explored in medicinal chemistry programs targeting various therapeutic areas, including oncology and infectious diseases. The compound's ability to form stable complexes with biological macromolecules has also been investigated for drug delivery applications.

Recent studies have focused on enhancing the functionality of 2-(Dimethylaminomethyl)-pyridine through functionalization. For instance, researchers have introduced additional substituents to improve its solubility, stability, or reactivity. These modifications have expanded its utility in fields such as sensors, electronics, and energy storage devices.

In terms of safety and handling, CAS No. 43071-19-8 is generally considered non-hazardous under normal conditions. However, appropriate precautions should be taken during synthesis and handling to ensure compliance with safety regulations.

In conclusion, 2-(Dimethylaminomethyl)-pyridine, with its unique chemical properties and versatile applications, continues to be an area of active research. As new synthetic methods and functionalization strategies are developed, this compound is expected to play an increasingly important role in advancing materials science and pharmaceutical development.